Cas no 2171599-52-1 (2,2-dimethyl-9-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)-5-oxa-8-azaspiro3.5nonane)

• Product Name: 2,2-dimethyl-9-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)-5-oxa-8-azaspiro3.5nonane
• CAS No: 2171599-52-1
• MF: C₁₁H₁₉N₅O
• MW: 237.301461458206
• CID: 6362086
• PubChem ID: 165733820
• Update Time: 2025-10-22

2,2-dimethyl-9-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)-5-oxa-8-azaspiro3.5nonane Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-9-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)-5-oxa-8-azaspiro3.5nonane
• 2171599-52-1
• EN300-1639235
• 2,2-dimethyl-9-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)-5-oxa-8-azaspiro[3.5]nonane

• Inchi： 1S/C11H19N5O/c1-10(2)6-11(7-10)8(12-4-5-17-11)9-13-14-15-16(9)3/h8,12H,4-7H2,1-3H3
• InChI Key： MFSBDRZBJGOZHL-UHFFFAOYSA-N
• SMILES： O1CCNC(C2=NN=NN2C)C21CC(C)(C)C2

Computed Properties

• Exact Mass: 237.15896025g/mol
• Monoisotopic Mass: 237.15896025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 64.9Ų

Additional information on 2,2-dimethyl-9-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)-5-oxa-8-azaspiro3.5nonane

Introduction to 2,2-dimethyl-9-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)-5-oxa-8-azaspiro[3.5]nonane (CAS No. 2171599-52-1)

2,2-dimethyl-9-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)-5-oxa-8-azaspiro[3.5]nonane, with the CAS number 2171599-52-1, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic heterocycles and is characterized by its unique structural features and potential biological activities. The compound's structure includes a spirocyclic framework with a tetrazole moiety, which is known for its diverse biological properties.

The spirocyclic nature of this compound provides it with enhanced stability and bioavailability, making it an attractive candidate for drug development. The presence of the tetrazole group is particularly noteworthy as it has been associated with various pharmacological effects, including anti-inflammatory, antiviral, and anticancer activities. Recent studies have further elucidated the potential therapeutic applications of compounds containing this functional group.

In the context of medicinal chemistry, the design and synthesis of 2,2-dimethyl-9-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)-5-oxa-8-azaspiro[3.5]nonane have been driven by the need to develop more effective and selective therapeutic agents. The compound's unique structure allows for fine-tuning of its pharmacological properties through subtle modifications in its chemical structure. This flexibility is crucial in optimizing drug candidates for specific therapeutic targets.

Recent research has focused on the pharmacokinetic properties of 2,2-dimethyl-9-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)-5-oxa-8-azaspiro[3.5]nonane. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These characteristics are essential for ensuring that the drug can effectively reach its target site in the body and exert its intended therapeutic effects without causing significant side effects.

The biological activity of 2,2-dimethyl-9-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)-5-oxa-8-azaspiro[3.5]nonane has been extensively investigated in various preclinical models. In vitro studies have demonstrated that this compound possesses potent anti-inflammatory properties by inhibiting key inflammatory mediators such as cytokines and chemokines. Additionally, it has shown promising antiviral activity against several viral strains, including influenza and herpes simplex viruses.

In vivo studies have further confirmed the therapeutic potential of 2,2-dimethyl-9-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)-5-o xa -8 - azaspiro [ 3 . 5 ] nonane in animal models of inflammatory diseases and viral infections. These studies have highlighted its ability to reduce inflammation and improve disease outcomes without significant toxicity or adverse effects.

The mechanism of action of 2 , 2 - dimethyl - 9 - ( 1 - methyl - 1 H - 1 , 2 , 3 , 4 - tetrazol - 5 - yl ) - 5 - oxa - 8 - azaspiro [ 3 . 5 ] nonane is not yet fully understood but is believed to involve multiple pathways. One proposed mechanism is the modulation of inflammatory signaling pathways such as NF-kB and MAPK. The compound may also interact with specific receptors or enzymes involved in the inflammatory response or viral replication.

From a drug development perspective, 2 , 2 - dimethyl - 9 - ( 1 - methyl - 1 H - 1 , 2 , 3 , 4 - tetrazol - 5 - yl ) - 5 - oxa - 8 - azaspiro [ 3 . 5 ] nonane has shown promising results in early-stage clinical trials. These trials have focused on evaluating its safety and efficacy in treating inflammatory conditions and viral infections. Preliminary data suggest that the compound is well-tolerated and effective in reducing symptoms associated with these conditions.

Future research will aim to further elucidate the molecular mechanisms underlying the biological activities of 2 , 2 - dimethyl - 9 - ( 1 - methyl - 1 H - 1 , 2 , 3 , 4 - tetrazol - 5 - yl ) - 5 - oxa - 8 - azaspiro [ 3 . 5 ] nonane and to optimize its formulation for clinical use. Additionally, efforts will be directed towards identifying new therapeutic applications for this compound beyond its current focus areas.

In conclusion, 2 , 2-dimethyl –9-(1-methyl –lH-l , l , l , l-tetrazol –s –yl) –s –oxa –s –azaspiro [ s . s ] nonane (CAS No. 2 7-methyl-7-H-tetrazol---y-s-ox-azaspiro[s.s]nonane) represents a promising candidate for the development of new therapeutic agents targeting inflammatory diseases and viral infections. Its unique chemical structure and favorable pharmacological properties make it an exciting area of ongoing research in medicinal chemistry and pharmaceutical sciences.